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Compound of Interest

Compound Name:
Ammonium paramolybdate

tetrahydrate

Cat. No.: B7909057 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data and handling precautions for

ammonium paramolybdate tetrahydrate. The information is compiled and presented to be a

crucial resource for laboratory personnel, ensuring safe and compliant use of this chemical in

research and development settings.

Chemical Identification and Properties
Ammonium paramolybdate tetrahydrate, also known as ammonium heptamolybdate

tetrahydrate, is a white crystalline solid.[1] It is a key source of molybdenum in various chemical

syntheses and analytical procedures.[2]

Table 1: Chemical and Physical Properties
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Property Value

Chemical Formula (NH₄)₆Mo₇O₂₄·4H₂O[3]

CAS Number 12054-85-2[1]

Molecular Weight 1235.86 g/mol [1]

Appearance White to light green solid[1]

Melting Point 90°C[1]

Decomposition Temperature 190°C[1][4]

Solubility Soluble in water[1]

Specific Gravity 2.498[1]

pH 5.0-5.5 (in aqueous solution)[5]

Hazard Identification and Toxicological Data
Ammonium paramolybdate tetrahydrate is classified as hazardous. It is harmful if swallowed

and causes skin and eye irritation.[1] It may also cause respiratory irritation.[6]

Table 2: Toxicological Data

Test Species Route Value

LD50 Rat Oral 333 mg/kg[1]

LD₅₀ Rat Oral 680 mg/kg[6]

Hazard Statements:

H302: Harmful if swallowed[1]

H315: Causes skin irritation[1][6]

H319: Causes serious eye irritation[1][6]
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H335: May cause respiratory irritation[1][6]

H402: Harmful to aquatic life[1]

Safe Handling and Storage Protocols
Adherence to strict safety protocols is mandatory when handling ammonium paramolybdate
tetrahydrate to minimize exposure risk.

Engineering Controls
The primary method for controlling exposure is through effective engineering controls.[2]

Ventilation: All work with this compound, especially when generating dust, should be

conducted in a well-ventilated area.[2] A chemical fume hood is the recommended

engineering control.[1]

Safety Showers and Eyewash Stations: Ensure that eyewash stations and safety showers

are readily accessible and in close proximity to the workstation.[7]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is essential to prevent skin, eye, and

respiratory exposure.[1]

Eye Protection: Approved safety glasses with side shields or safety goggles are required.[1]

A face shield may be necessary for splash protection.[8]

Skin Protection: Chemical-resistant gloves (such as nitrile rubber), a lab coat, and an apron

should be worn.[1][3]

Respiratory Protection: For operations that may generate dust, a NIOSH-approved dust

respirator is necessary.[1]

Hygiene Measures
Good laboratory hygiene practices are crucial to prevent accidental ingestion and cross-

contamination.
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Wash hands thoroughly after handling the chemical.[1]

Do not eat, drink, or smoke in the laboratory.[3]

Contaminated clothing should be removed and washed before reuse.[3]

Storage Conditions
Proper storage is critical to maintain the chemical's stability and prevent hazardous situations.

Store in a tightly sealed container.[1]

Keep in a cool, dry, and well-ventilated area.[1]

Store away from incompatible materials such as strong oxidizing agents and strong acids.[1]

[9]

Experimental Workflow and Hazard Control
The following diagrams illustrate a typical experimental workflow using ammonium
paramolybdate tetrahydrate and the logical relationships for hazard control.
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Preparation Reaction Work-up & Analysis Cleanup

Don PPE
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(Harmful if swallowed,

skin/eye irritant)

Evaluate Exposure
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Process Hazards
(Dust generation,

spills)

Engineering Controls
(Fume Hood)

Most Effective

Administrative Controls
(SOPs, Training)

Personal Protective
Equipment (PPE)

Least Effective
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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